Cas no 2171817-26-6 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid)
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid
- EN300-1520199
- 2171817-26-6
- 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid
-
- Inchi: 1S/C27H32N2O5/c1-18(15-25(30)29-14-6-7-19(16-29)26(31)32)12-13-28-27(33)34-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: VPYKOOJWGZVMHF-UHFFFAOYSA-N
- SMILES: O=C(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(=O)O)C1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 95.9Ų
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1520199-1.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1520199-50mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1520199-100mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1520199-250mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1520199-500mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1520199-1000mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1520199-2500mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1520199-5000mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1520199-10000mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid |
2171817-26-6 | 10000mg |
$14487.0 | 2023-09-26 |
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid
The compound with CAS No. 2171817-26-6, known as 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and a piperidine ring system. These structural elements contribute to its unique chemical properties and functional versatility.
Recent studies have highlighted the importance of fluorenyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of the methoxycarbonyl group further enhances the molecule's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Additionally, the piperidine ring system adds rigidity to the molecule, which can be advantageous in drug design for targeting specific biological pathways.
One of the most promising applications of this compound lies in its potential as a precursor for peptide synthesis. The methoxycarbonyl group serves as an excellent leaving group, facilitating the formation of amide bonds—a critical step in peptide synthesis. Recent advancements in solid-phase peptide synthesis (SPPS) have further underscored the importance of such compounds in modern drug discovery.
Moreover, the fluorenyl group has been shown to exhibit photoluminescent properties, making this compound a candidate for applications in materials science, such as in the development of organic light-emitting diodes (OLEDs). Researchers have recently explored the use of fluorenyl-containing compounds in creating more efficient and stable OLED materials, which could revolutionize display technologies.
In terms of pharmacokinetics, studies have demonstrated that the piperidine ring system can significantly influence the absorption and distribution of drugs within the body. This makes the compound an attractive candidate for drug delivery systems, where precise control over drug release is essential. Recent research has focused on optimizing the pharmacokinetic profiles of similar compounds to improve therapeutic outcomes.
The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the fluorenylmethoxycarbonyl (Fmoc) group and its subsequent coupling with the piperidine derivative. Modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to enhance reaction efficiency and yield.
Despite its complexity, this compound is relatively stable under standard laboratory conditions. However, it is recommended to store it in a cool, dry place away from light to prevent degradation. Handling precautions include wearing appropriate personal protective equipment (PPE) to minimize exposure risks.
In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in contemporary chemical research and development.
2171817-26-6 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)